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Compound of Interest

Compound Name: Nitromethane-d3

cat. No.: B1582242

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and applications of Nitromethane-d3 (CDsNO2), an isotopically labeled form of
nitromethane. This deuterated solvent is a valuable tool in a variety of scientific disciplines,
particularly in nuclear magnetic resonance (NMR) spectroscopy and mechanistic studies.

Chemical Structure and Formula

Nitromethane-d3 is the simplest of the deuterated nitroalkanes. Its structure consists of a
methyl group, in which all three hydrogen atoms have been replaced by deuterium isotopes,
attached to a nitro group.

Chemical Formula: CDsNO2[1][2][3][4][5][6]
Systematic IUPAC Name: trideuterio(nitro)methane[7]

Synonyms: Methane-ds, nitro-; Perdeuterionitromethane; Trideuterionitromethane;
nitro(2Hs)methane.[1]

The logical relationship between the key identifiers of Nitromethane-d3 is illustrated in the

diagram below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1582242?utm_src=pdf-interest
https://www.benchchem.com/product/b1582242?utm_src=pdf-body
https://www.benchchem.com/product/b1582242?utm_src=pdf-body
https://patents.google.com/patent/EP2548859A1/en
http://www.orgsyn.org/demo.aspx?prep=CV1P0401
https://devtoolsdaily.medium.com/real-examples-of-graphviz-26c06c866ba5
https://wissen.science-and-fun.de/chemistry/2013/11/06/nitromethane-d3/
https://m.chemicalbook.com/SpectrumEN_13031-32-8_1HNMR.htm
https://www.science-and-fun.de/tools/solvents/cd3no2.htm
https://www.researchgate.net/publication/349113771_Mechanistic_Insights_for_Nitromethane_Activation_into_Reactive_Nitrogenating_Reagents
https://patents.google.com/patent/EP2548859A1/en
https://www.benchchem.com/product/b1582242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Formula
CD3NO2

Common Name
Nitromethane-d3

CAS Number IUPAC Name
13031-32-8 trideuterio(nitro)methane

Click to download full resolution via product page

Caption: Key Identifiers for Nitromethane-d3.

Physicochemical and Spectroscopic Data

The substitution of protium with deuterium atoms in the methyl group of nitromethane leads to
slight alterations in its physical and spectroscopic properties compared to its non-deuterated
counterpart.

Physical Properties

A summary of the key physical properties of Nitromethane-d3 is presented in the table below.
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Property Value

Molecular Weight 64.06 g/mol [3][4][6]
Appearance Colorless liquid[1][5]
Density 1.183 g/cm3 at 20 °C[2]
Melting Point -29 °C[2][6]

Boiling Point 100-101 °C[2][3][8]
Refractive Index (n_D2°) 1.3795[2][5][6]

Flash Point 35 °C[2][6]

Water Solubility 117 g/L[5]

Spectroscopic Data

Nitromethane-d3 is widely used as a solvent in NMR spectroscopy. The following table
summarizes its characteristic chemical shifts.

Chemical Shift o Coupling Constant
Nucleus Multiplicity

(ppm) (Hz)
1H (residual) 4.33 Quintet
13C 62.8 Septet

Experimental Protocols
Synthesis of Nitromethane-d3

A common method for the preparation of Nitromethane-d3 involves the deuteration of
nitromethane using deuterium oxide (heavy water) in the presence of a base. The following is a
representative experimental protocol.

Materials:

e Nitromethane (CHsNO2)
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e Deuterium Oxide (D20)

¢ Anhydrous Sodium Sulfate (Na2S0a4)

e Anhydrous Ethyl Ether ((CzH5)20)

Procedure:

Nitromethane (1.0 eq) is dissolved in deuterium oxide (25.0 eq).

e The mixture is refluxed for 16 hours under a nitrogen atmosphere.

 After cooling to room temperature, the reaction mixture is extracted twice with anhydrous
ethyl ether.

e The combined organic phases are dried over anhydrous sodium sulfate and then filtered.

e The solvent is removed under reduced pressure to yield Nitromethane-d3.

The following diagram illustrates the experimental workflow for the synthesis of Nitromethane-
d3.
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Caption: Synthesis Workflow for Nitromethane-d3.
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Applications in Research and Development

Nitromethane-d3 serves several critical functions in scientific research and drug development:

 NMR Spectroscopy: Its primary application is as a solvent for NMR analysis.[1][9] The
absence of proton signals from the solvent itself allows for clearer observation of the signals
from the analyte of interest.

e Mechanistic Studies: The kinetic isotope effect observed when protium is replaced by
deuterium makes Nitromethane-d3 a valuable tool for studying reaction mechanisms. By
comparing the reaction rates of deuterated and non-deuterated compounds, researchers can
gain insights into the rate-determining steps of a reaction.

o Deuterated Synthesis: Nitromethane-d3 can be used as a building block in the synthesis of
more complex deuterated molecules. This is particularly relevant in the development of
deuterated drugs, which can exhibit improved metabolic profiles and pharmacokinetic
properties.

» Vibrational Spectroscopy: It is also utilized in infrared (IR) and Raman spectroscopy studies
to understand molecular vibrations and structures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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